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Compound of Interest

Compound Name: cefsulodin sodium

Cat. No.: B1233226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cefsulodin sodium, a third-generation

cephalosporin antibiotic. It covers its core chemical properties, mechanism of action, and key

experimental applications, with a focus on methodologies relevant to research and drug

development.

Core Properties of Cefsulodin Sodium
Cefsulodin sodium is a semisynthetic, narrow-spectrum cephalosporin antibiotic primarily

effective against Pseudomonas aeruginosa.[1][2][3] Its targeted activity makes it a valuable tool

in both clinical and research settings for the selective isolation and susceptibility testing of this

opportunistic pathogen.
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Property Value References

CAS Number 52152-93-9 [1][2]

Molecular Formula C₂₂H₁₉N₄NaO₈S₂ [1]

Molecular Weight
554.53 g/mol (anhydrous

basis)
[2]

Appearance
White to light yellow crystalline

powder
[1]

Solubility Freely soluble in water

Mechanism of Action
Similar to other β-lactam antibiotics, cefsulodin sodium exerts its bactericidal effect by

inhibiting the synthesis of the bacterial cell wall.[1][4] This process involves the targeted

inactivation of essential enzymes known as penicillin-binding proteins (PBPs).[1][4]

Specifically, cefsulodin binds to and inhibits PBPs, which are responsible for the final

transpeptidation step in peptidoglycan synthesis.[1] Peptidoglycan is a critical component of the

bacterial cell wall, providing structural integrity and protection against osmotic stress. By

disrupting its synthesis, cefsulodin compromises the cell wall's integrity, leading to cell lysis and

bacterial death.[1] Cefsulodin has shown particular activity against PBP-1A and PBP-1B in

Pseudomonas aeruginosa.
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Caption: Mechanism of action of Cefsulodin Sodium.

Experimental Protocols
Cefsulodin sodium is a critical component in several standard microbiological assays. Below

are detailed protocols for its application in antimicrobial susceptibility testing and as a selective

agent in culture media.

Antimicrobial Susceptibility Testing (AST)
The Kirby-Bauer disk diffusion method is a common technique for determining the susceptibility

of a bacterial isolate to cefsulodin.

Objective: To determine the in vitro susceptibility of a bacterial strain to cefsulodin.
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Materials:

Cefsulodin antibiotic disks (30 µg)

Mueller-Hinton agar (MHA) plates

Sterile cotton swabs

Bacterial culture in broth (adjusted to 0.5 McFarland turbidity standard)

Incubator (35°C ± 2°C)

Ruler or calipers

Procedure:

Inoculum Preparation: Prepare a bacterial suspension in sterile broth or saline equivalent to

a 0.5 McFarland turbidity standard.

Plate Inoculation: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into

the suspension and remove excess liquid by pressing it against the inside of the tube. Swab

the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately

60 degrees after each application to ensure even coverage.[5][6]

Disk Application: Aseptically apply a cefsulodin (30 µg) disk to the surface of the inoculated

agar plate. Gently press the disk to ensure complete contact with the agar.[6]

Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.[6]

Result Interpretation: After incubation, measure the diameter of the zone of inhibition (the

clear area around the disk where bacterial growth is absent) in millimeters. Interpret the

results based on established guidelines (e.g., CLSI or EUCAST). Tentative zone size

breakpoints for a 30-µg cefsulodin disk have been suggested as: Susceptible ≥ 18 mm and

Resistant ≤ 14 mm.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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